Krypton difluoride

Specification

• CAS No.: 13773-81-4
• Molecular Formula: F2K
• Molecular Weight: 121.79 g/mol
• IUPAC Name: difluorokrypton
• Standard InChI: InChI=1S/F2Kr/c1-3-2
• Standard InChI Key: QGOSZQZQVQAYFS-UHFFFAOYSA-N
• SMILES: F[Kr]F
• Canonical SMILES: F[Kr]F

Introduction

Physical and Chemical Properties

Physical Properties

Krypton difluoride exists as a colorless, volatile solid at room temperature. This compound has a molecular weight of 121.79 g/mol, making it relatively light compared to many inorganic compounds. The physical state of KrF₂ is highly temperature-dependent, requiring careful handling and storage conditions. Due to its inherent instability at ambient conditions, KrF₂ undergoes thermal decomposition at a rate of approximately 10% per hour at room temperature, releasing krypton gas and fluorine. This instability necessitates storage at -78°C to prevent significant decomposition, a temperature typically achieved using dry ice-acetone cooling baths.

Chemical Structure

The molecular structure of krypton difluoride is linear (F-Kr-F), with Kr-F bond distances measured at 188.9 pm. This linear arrangement is consistent with VSEPR theory predictions for an AX₂E₃ molecule, where the three lone pairs occupy equatorial positions around the central krypton atom. The compound has no rotatable bonds and features two hydrogen bond acceptors (the fluorine atoms) and zero hydrogen bond donors. This structural configuration contributes to its unique chemical reactivity patterns and thermal instability.

Table 1: Key Structural and Physical Parameters of KrF₂

Parameter	Value
Molecular Formula	F₂Kr
Molecular Weight	121.79 g/mol
Kr-F Bond Distance	188.9 pm
Molecular Geometry	Linear
Physical State (25°C)	Colorless volatile solid
Decomposition Rate (25°C)	10% per hour
Exact Mass	121.90830405 Da
CAS Registry Number	13773-81-4

Chemical Reactivity

Krypton difluoride displays significant chemical reactivity despite being a compound of a noble gas. It serves as an excellent source of atomic fluorine due to its weak Kr-F bonds, making it valuable in specialized fluorination reactions. KrF₂ reacts with strong Lewis acids to form salts containing the KrF⁺ and Kr₂F₃⁺ cations, demonstrating its ability to function as a Lewis base. This reactivity pattern is particularly notable considering the typical inertness associated with noble gas elements. The high reactivity of KrF₂ can be attributed to the weak Kr-F bonds, which readily cleave under appropriate conditions, releasing highly reactive fluorine species that can participate in subsequent chemical transformations.

Thermodynamic Properties

The thermodynamic properties of krypton difluoride reveal its inherent instability. The formation of KrF₂ is endothermic, with a heat of formation (gas) of 14.4 ± 0.8 kcal/mol measured at 93°C. The atomization energy of KrF₂ (KrF₂(g) → Kr(g) + 2F(g)) is 21.9 kcal/mol, yielding an average Kr-F bond energy of only 11 kcal/mol. This represents the weakest bond of any isolable fluoride compound, explaining the compound's high reactivity and instability. By comparison, the F-F bond in difluorine has a bond dissociation energy of 36 kcal/mol, more than three times stronger than the Kr-F bond. These thermodynamic parameters highlight why KrF₂ readily serves as a source of atomic fluorine and requires special storage conditions to prevent decomposition.

Synthesis Methods

Electrical Discharge Method

The electrical discharge method holds historical significance as the first successful approach used to synthesize krypton difluoride. This technique involves subjecting a gaseous mixture of krypton and fluorine (typically in ratios of 1:1 to 2:1) to electrical discharge, creating a high-energy environment conducive to bond formation. The gas mixture is maintained at a pressure of 40 to 60 torr while high-voltage electrical arcs pass through the chamber. This process can achieve production rates of approximately 0.25 g/h, although yield reliability remains a significant challenge. Interestingly, this method was also used in experiments that initially reported the formation of krypton tetrafluoride (KrF₄), though subsequent analysis revealed this identification to be erroneous. The electrical discharge method's historical importance in noble gas chemistry outweighs its practical limitations in modern synthesis applications.

Method	Production Rate	Key Conditions	Advantages	Disadvantages
Electrical Discharge	~0.25 g/h	1:1 to 2:1 F₂:Kr ratio, 40-60 torr	Historically significant, relatively simple setup	Unreliable yield, slower production
Proton Bombardment	~1 g/h	10 MeV proton beam, 133 K temperature	Higher yield, more reliable	Requires specialized equipment
Photoionization	Not specified	UV radiation exposure	Controlled reaction conditions	Limited scale information available
Hot Wire	Not specified	Heated metal filament	Alternative to electrical discharge	Limited documentation on efficiency

Other Synthesis Methods

In addition to the primary methods described above, krypton difluoride can also be synthesized through photoionization and hot wire techniques. The photoionization method utilizes ultraviolet radiation to energize the krypton-fluorine mixture, promoting bond formation through photochemical pathways. The hot wire method employs a heated metal filament to provide the activation energy necessary for the reaction to proceed. While these alternative methods are mentioned in the literature, detailed information regarding their production rates, optimal conditions, and relative efficiencies remains less well-documented compared to the electrical discharge and proton bombardment approaches. All synthesis methods for KrF₂ share the common challenge of working with highly reactive fluorine gas and maintaining precise reaction conditions to optimize yield while ensuring product stability.

Spectroscopic and Energetic Data

Ionization Energies

Spectroscopic studies have provided valuable insights into the electronic structure of krypton difluoride. Photoelectron spectroscopy measurements have determined the ionization energy of KrF₂ to be 13.06 eV according to Brundle and Jones (1972). A slightly higher vertical ionization energy value of 13.34 eV was reported by the same researchers in 1971. These ionization energy values reflect the energy required to remove an electron from the KrF₂ molecule, creating the KrF₂⁺ cation. These measurements contribute significantly to our understanding of the electronic configuration and bonding characteristics of noble gas compounds, providing experimental evidence for theoretical models of chemical bonding in these unconventional systems.

Appearance Energy Determinations

Appearance energy measurements for various fragment ions derived from krypton difluoride offer additional insights into its bonding and fragmentation patterns. Research has determined that the FKr⁺ ion appears at approximately 13.38 eV (with F as the other product) using photoionization methods. The KrF⁺ ion has an appearance energy of 13.71 ± 0.20 eV (with F as the other product) when measured by electron impact methods. Perhaps most interestingly, the Kr⁺ ion shows an appearance energy of 11.517 eV, with the unusual fragmentation products of F and F⁻ (fluoride anion). These energy values help elucidate the relative stability of different bond types within the molecule and the energetically favorable pathways for molecular fragmentation under ionizing conditions.

Table 3: Ionization and Appearance Energy Data for KrF₂

Ion	Energy (eV)	Method	Products	Reference
KrF₂⁺	13.06	PE	-	Brundle and Jones, 1972
KrF₂⁺	13.34	PE	-	Brundle and Jones, 1971 (vertical value)
FKr⁺	~13.38	PI	F	Berkowitz and Holloway, 1978
KrF⁺	13.71 ± 0.20	EI	F	Sessa and McGee, 1969
Kr⁺	11.517	PI	F + F⁻	Berkowitz and Holloway, 1978

PE = Photoelectron spectroscopy, PI = Photoionization, EI = Electron impact

Coordination Chemistry

Research into the coordination chemistry of krypton difluoride represents one of the most specialized and advanced areas of noble gas compound studies. A rare example of a KrF₂ coordination compound has been synthesized and characterized: [BrOF₂][AsF₆]·2KrF₂. This complex demonstrates that despite its inherent instability, KrF₂ can participate in coordination bonding under carefully controlled conditions. The existence of such compounds expands our understanding of the chemical versatility of noble gas compounds beyond simple binary compounds. This area of research challenges traditional bonding theories and offers new perspectives on the potential chemical roles of compounds previously considered too unstable or unreactive to participate in coordination chemistry.

Applications and Significance

Krypton difluoride holds significant theoretical importance in chemical science despite limited practical applications due to its instability. As the first discovered krypton compound, it revolutionized our understanding of noble gas chemistry, demonstrating that even these traditionally "inert" elements could form chemical bonds under specific conditions. KrF₂ serves as a powerful oxidizing agent and source of atomic fluorine in specialized reactions, particularly valuable when milder oxidizing conditions are required compared to elemental fluorine. In research settings, the compound provides a platform for studying weak chemical bonding and unusual electronic configurations. The study of KrF₂ has contributed substantially to theoretical frameworks in inorganic chemistry, expanding bonding concepts beyond traditional models and inspiring the exploration of compounds with other noble gases like xenon and radon.